BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical properties of anhydrous sodium
sulfate for organic synthesis.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium sulfate

Cat. No.: B078923

Anhydrous Sodium Sulfate: A Core Drying Agent
In Organic Synthesis

An in-depth technical guide for researchers, scientists, and drug development professionals on
the chemical properties and applications of anhydrous sodium sulfate.

Anhydrous sodium sulfate (Na2SOa) is a ubiquitous and indispensable reagent in organic
synthesis, primarily employed as a neutral drying agent to remove residual water from organic
solutions. Its chemical inertness, cost-effectiveness, and ease of use have established it as a
staple in academic and industrial laboratories. This guide provides a comprehensive overview
of the chemical properties of anhydrous sodium sulfate, with a focus on its application in
organic synthesis, supported by quantitative data, detailed experimental protocols, and
workflow visualizations.

Core Chemical and Physical Properties

Anhydrous sodium sulfate is a white, crystalline solid that is chemically very stable, being
unreactive toward most oxidizing or reducing agents at normal temperatures.[1] It is a neutral
salt, forming a pH-neutral solution in water, which makes it suitable for drying solutions
containing acid- or base-sensitive compounds.[1]

The primary mechanism by which anhydrous sodium sulfate removes water from organic
solvents is through the formation of its hydrated salt, sodium sulfate decahydrate
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(Na2S0a4-10H20), also known as Glauber's salt.[2] The chemical equation for this hydration
process is:

Na2S0a (s) + 10H20 (I) - Na2S0a4-10H20 (s)

This reaction is driven by the strong affinity of the anhydrous salt for water molecules, which
are incorporated into its crystal lattice.

Table 1: Physical and Chemical Properties of Anhydrous Sodium Sulfate

Property Value Reference(s)
Chemical Formula Naz2S0a4 [3]
Molar Mass 142.04 g/mol [3]
Appearance White crystalline solid [3]
Density 2.664 g/cm3 [3]
Melting Point 884 °C [3]
Boiling Point 1429 °C [3]
pH (aqueous solution) ~7 [1]
Hydrated Form Naz2S0a4-10H20 (decahydrate) [2]

Performance as a Drying Agent

The effectiveness of a drying agent is determined by its capacity (the amount of water it can
absorb per unit weight), its efficiency (the extent to which it removes water), and its rate of
drying.

Drying Capacity and Efficiency

The theoretical water absorption capacity of anhydrous sodium sulfate is high due to the
formation of the decahydrate. However, its practical efficiency can vary depending on the
solvent and the initial water content.
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One study using Karl Fischer titration to determine water concentration in organic solvents after
liquid-liquid partition found that anhydrous sodium sulfate absorbed about 20-25% of the
water after vigorous mixing with wet ethyl acetate (containing ~20-30 mg/mL of water) or wet
diethyl ether (containing ~8-10 mg/mL of water).[4][5] The same study noted that for a wet
acetonitrile extract containing approximately 60 mg/mL of water, treatment with anhydrous
sodium sulfate resulted in no significant drying.[4][5] This suggests that while effective for
removing suspended water, its ability to dry solvents in which water has a higher solubility can
be limited.[4][5]

Table 2: Water Content in Common Organic Solvents and Drying Efficiency of Anhydrous
Sodium Sulfate

Water Content after Water Absorption
Organic Solvent Liquid-Liquid by Anhydrous Reference(s)
Partition (mg/mL) Naz2S0a4 (%)

n-Hexane ~0.1 Not reported [4][5]
Petroleum Ether ~0.1 Not reported [415]
Diethyl Ether ~8-10 20-25 [4115]
Ethyl Acetate ~20-30 20-25 [41[5]
Acetonitrile ~60 ~0 [4][5]

Rate of Drying

Anhydrous sodium sulfate is generally considered to have a slower rate of drying compared to
other common drying agents like magnesium sulfate.[2] This is often attributed to its larger
particle size, which results in a lower surface area for interaction with the solvent. It is
recommended to allow the organic solution to stand over the sodium sulfate for a period of
time (e.g., 30-60 minutes) to ensure complete drying.[2]

Functional Group Compatibility

A significant advantage of anhydrous sodium sulfate is its chemical inertness, which makes it
compatible with a wide range of functional groups commonly found in organic molecules. Its
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neutral pH ensures that it does not catalyze acid- or base-sensitive reactions, such as
hydrolysis of esters or epimerization of stereocenters.

Table 3: Compatibility of Anhydrous Sodium Sulfate with Common Functional Groups

Functional Group Class Compatibility Notes

Alkanes, Alkenes, Alkynes High Non-reactive.
Aromatic Hydrocarbons High Non-reactive.
Alkyl/Aryl Halides High Non-reactive.

Generally non-reactive, though
Alcohols High some very acidic phenols

might show slight interaction.

Ethers High Non-reactive.
Aldehydes & Ketones High Non-reactive.
Esters & Lactones High Non-reactive.
Carboxylic Acids High Non-reactive.

Non-reactive with the free

Amines High

base.
Amides & Lactams High Non-reactive.
Nitriles High Non-reactive.
Nitro Compounds High Non-reactive.
Sulfones & Sulfoxides High Non-reactive.

Experimental Protocols
Standard Protocol for Drying an Organic Solution

This protocol outlines the standard procedure for drying an organic solution following an
agueous extraction.
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Figure 1: Experimental workflow for drying an organic solution.

Methodology:

o Initial Separation: Ensure the organic layer is separated as completely as possible from the
agueous layer in a separatory funnel. If a small amount of the aqueous layer is carried over,
it should be removed with a pipette before adding the drying agent.

o Transfer to Flask: Transfer the wet organic solution to an appropriately sized Erlenmeyer
flask.

» Addition of Anhydrous Sodium Sulfate: Add a small amount of anhydrous sodium sulfate
to the flask and swirl. The initial portions of the drying agent will clump together as they
absorb water.

o Determining Sufficient Amount: Continue adding small portions of anhydrous sodium sulfate
with swirling until some of the newly added crystals no longer clump and move freely in the
solution. This "free-flowing" or "snow globe" effect indicates that the bulk of the water has
been absorbed.

o Resting Period: Allow the flask to stand for at least 15-30 minutes to ensure complete drying.

o Separation: Carefully decant or filter the dried organic solution from the solid sodium sulfate
hydrate. For quantitative transfers, it is best to filter the solution through a fluted filter paper.

e Rinsing: Rinse the sodium sulfate with a small amount of fresh, dry solvent to recover any
adsorbed product. Combine the rinsing with the main dried solution.

Protocol for Determining Water Content by Karl Fischer
Titration
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Karl Fischer titration is the gold standard for accurately determining the water content in
organic solvents.[6] This protocol provides a general outline for the volumetric titration method.

4 Titrator Preparation A

Prepare Karl Fischer Titrator

'

Add KF solvent to the titration vessel

'

Pre-titrate the solvent to a dry endpoint
- T /

1
Ready for analysis
1

1
4 Sample %nalysis A

Inject a known volume/weight of the dried organic solution

'

Titrate with Karl Fischer reagent to the endpoint

'

Record the volume of titrant used

'

Calculate water content (e.g., in ppm or mg/mL)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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